N-(4-((3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)phenyl)acetamide

• IUPAC Name: N-[4-[3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C19H19N3O4S2/c1-12-4-3-5-17-18(12)21-19(27-17)26-15-10-22(11-15)28(24,25)16-8-6-14(7-9-16)20-13(2)23/h3-9,15H,10-11H2,1-2H3,(H,20,23)
• InChI Key: AFGCWCJCTGHDEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)OC3CN(C3)S(=O)(=O)C4=CC=C(C=C4)NC(=O)C
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol

Description

“N-(4-((3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)phenyl)acetamide” is a compound that belongs to the class of benzothiazole (BT) sulfonamides. Benzothiazole sulfonamides are known for their wide range of biological activities such as anticancer, antibacterial, antifungal, anti-inflammatory, anticonvulsant, anti-viral, antioxidant, antitubercular, antidiabetic, anti-HIV, antimalarial, anthelmintic, antileishmanial, antihistaminic, neurodegenerative disorders, local brain ischemia, Huntington’s disease.

Synthesis Analysis

The synthesis of benzothiazole sulfonamides, including “N-(4-((3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)phenyl)acetamide”, starts from simple commercially available building blocks (benzo[d]thiazole-2-thiol and primary and secondary amines) that are connected via a S oxidation/S-N coupling approach, a S-N coupling/S-oxidation sequence, or via a S-oxidation/S-F bond formation/SuFEx approach.

Molecular Structure Analysis

The molecular structure of “N-(4-((3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)phenyl)acetamide” is characterized by the presence of a benzothiazole ring, which is a good pharmacophore nucleus due to its various pharmaceutical applications.

Chemical Reactions Analysis

The labile N-H bond in N-monoalkylated BT-sulfonamides further allowed the development of a simple weak base-promoted N-alkylation method and a stereoselective microwave-promoted Fukuyama-Mitsunobu reaction.

Scientific Research Applications

Antimicrobial Activity

• Thiazole derivatives, including compounds like this one, have shown antimicrobial properties. They can inhibit the growth of bacteria, fungi, and other microorganisms. .

Anticancer Potential

• Thiazole-based molecules have been investigated for their anticancer properties. .

Anti-Inflammatory and Analgesic Activities

• Some thiazole derivatives have demonstrated anti-inflammatory and analgesic effects. .

Antioxidant Properties

• Thiazoles often possess antioxidant activity, protecting cells from oxidative stress. .

Neuroprotective Effects

• Thiazole-containing compounds have been investigated for neuroprotection. .

Antidiabetic Applications

• Thiazoles have been studied as potential antidiabetic agents. .

Hepatoprotective Activity

• Some thiazole derivatives exhibit hepatoprotective effects, supporting liver health. .

Other Biological Activities

• Thiazoles are versatile, and this compound could have additional activities not yet explored. .

Future Directions

The future directions for the research on “N-(4-((3-((4-methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)phenyl)acetamide” and similar compounds could include further investigations into their biological activities, the development of more efficient synthesis methods, and the exploration of their potential applications in various fields.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been reported to exhibit a wide range of biological activities . They have been associated with various targets depending on the specific substituents on the thiazole ring .

Mode of Action

It’s known that the molecular electrostatic potential (mep) surface of the thiazole ring plays a significant role in drug-target protein interaction . The substituents at different positions on the thiazole ring can alter the orientation